Cas no 259823-88-6 (Cyclopropanecarboxylicacid, 1-cyano-2,2,3-trimethyl-)

• Product Name: Cyclopropanecarboxylicacid, 1-cyano-2,2,3-trimethyl-
• CAS No: 259823-88-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 247237
• PubChem ID: 18433840
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 1-cyano-2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-cyano-2,2,3-trimethyl-
• 1-cyano-2,2,3-trimethylcyclopropane-1-carboxylic acid
• 259823-88-6
• SCHEMBL7597206
• DTXSID50593730

• Inchi： 1S/C8H11NO2/c1-5-7(2,3)8(5,4-9)6(10)11/h5H,1-3H3,(H,10,11)
• InChI Key： XQXHBHFZMOUWBM-UHFFFAOYSA-N
• SMILES： OC(C1(C#N)C(C)C1(C)C)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų